Cas no 2228096-15-7 (methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate
• CAS No: 2228096-15-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6436647
• PubChem ID: 165831081
• Update Time: 2025-06-07

methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate
• 2228096-15-7
• methyl 2-amino-2-[1-(3-methyloxetan-3-yl)cyclopropyl]acetate
• EN300-1819038

• Inchi： 1S/C10H17NO3/c1-9(5-14-6-9)10(3-4-10)7(11)8(12)13-2/h7H,3-6,11H2,1-2H3
• InChI Key： CREIQJWEMDOJLW-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(3-Methyloxetan-3-yl)cyclopropylacetate (CAS No. 2228096-15-7): A Comprehensive Overview

Methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate (CAS No. 2228096-15-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate is notable for its cyclopropyl and oxetane moieties, which contribute to its distinct pharmacological profile. The cyclopropyl ring is known for its high reactivity and conformational rigidity, while the oxetane ring provides additional stability and bioavailability. These structural elements make the compound a valuable candidate for drug development.

Recent studies have focused on the synthesis of methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate using efficient and scalable methods. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex structure of this compound. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation.

In terms of biological activity, methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate has demonstrated significant potential as a modulator of various biological targets. For instance, it has been shown to exhibit potent activity against certain enzymes and receptors involved in neurological disorders. Research published in the Journal of Medicinal Chemistry highlights its ability to inhibit specific kinases, which are key players in signal transduction pathways associated with neurodegenerative diseases.

Furthermore, preclinical studies have evaluated the pharmacokinetic properties of methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate. These studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound has good oral bioavailability and a reasonable half-life. This makes it an attractive candidate for further clinical development.

The therapeutic potential of methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate extends beyond neurological disorders. Recent research has also explored its anti-inflammatory properties. Studies conducted in vitro and in vivo have shown that the compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators. This property could be particularly useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate has been investigated for its use as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel molecules with diverse biological activities. This versatility makes it a valuable asset in drug discovery programs aimed at identifying new therapeutic agents.

The safety profile of methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate is another important aspect that has been thoroughly examined. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, methyl 2-amino-2-1-(3-methyloxetan-3-yl)cyclopropylacetate (CAS No. 2228096-15-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in drug discovery and development.